3-[(Z)-(3-ethyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-2-{[3-(propan-2-yloxy)propyl]amino}-4H-pyrido[1,2-a]pyrimidin-4-one

• Molecular Formula: C20H24N4O3S2
• Molecular Weight: 432.6 g/mol
• IUPAC Name: (5Z)-3-ethyl-5-[[4-oxo-2-(3-propan-2-yloxypropylamino)pyrido[1,2-a]pyrimidin-3-yl]methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C20H24N4O3S2/c1-4-23-19(26)15(29-20(23)28)12-14-17(21-9-7-11-27-13(2)3)22-16-8-5-6-10-24(16)18(14)25/h5-6,8,10,12-13,21H,4,7,9,11H2,1-3H3/b15-12-
• InChI Key: YQDHISDVHIZHFE-QINSGFPZSA-N
• Isomeric SMILES: CCN1C(=O)/C(=C/C2=C(N=C3C=CC=CN3C2=O)NCCCOC(C)C)/SC1=S
• Canonical SMILES: CCN1C(=O)C(=CC2=C(N=C3C=CC=CN3C2=O)NCCCOC(C)C)SC1=S

Description

This compound features a pyrido[1,2-a]pyrimidin-4-one core conjugated to a 3-ethyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene moiety via a (Z)-configured methylidene bridge. The thiazolidinone ring contributes to electron delocalization and planar geometry, critical for interactions with biological targets such as enzymes or receptors . Its molecular formula is C₂₁H₂₄N₅O₃S₂, with a molecular weight of 470.58 g/mol .

Biological Activity

The compound 3-[(Z)-(3-ethyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-2-{[3-(propan-2-yloxy)propyl]amino}-4H-pyrido[1,2-a]pyrimidin-4-one is a complex organic molecule that incorporates various heterocyclic components. Its unique structure suggests potential biological activities, making it a subject of interest in medicinal chemistry. This article explores the biological activity of this compound, highlighting its mechanisms, potential therapeutic applications, and relevant research findings.

Structural Overview

The compound features a thiazolidinone ring fused with a pyrido-pyrimidine moiety, which is known for its diverse biological activities. The thiazolidinone structure is often associated with antimicrobial and anti-inflammatory properties, while the pyrido-pyrimidine framework has been linked to antitumor and antiviral effects.

Molecular Formula

• Molecular Formula : C20H24N4O3S2
• Molecular Weight : 420.56 g/mol

Antimicrobial Activity

The thiazolidinone component of the compound has been documented to possess antimicrobial properties. Studies indicate that derivatives of thiazolidinones exhibit significant activity against various bacterial strains. For instance, compounds similar to the one have shown effectiveness against Staphylococcus aureus and Escherichia coli.

Antitumor Activity

Research has demonstrated that pyrido-pyrimidine derivatives can inhibit cancer cell proliferation. Preliminary studies on similar compounds have indicated that they may induce apoptosis in cancer cells through mechanisms involving caspase activation and cell cycle arrest. For example, a related compound exhibited an IC50 value of 6.8 µM against the DU145 prostate cancer cell line, suggesting promising antitumor potential.

Anti-inflammatory Effects

The anti-inflammatory properties of thiazolidinones are well-documented. Compounds with structural similarities have shown to reduce inflammatory markers in vitro and in vivo. The presence of the thiazolidinone moiety in this compound may contribute to such effects by inhibiting pro-inflammatory cytokines.

Antioxidant Activity

The antioxidant capacity of thiazolidinones has also been explored extensively. Compounds with similar structures have been shown to scavenge free radicals effectively and reduce lipid peroxidation, which is crucial for protecting cells from oxidative stress.

Case Studies

• Antitumor Study : A study involving a derivative of the compound demonstrated significant cytotoxicity against several cancer cell lines, including MCF-7 (breast cancer) and A549 (lung cancer), with IC50 values ranging from 0.11 to 9.9 µM.
• Antimicrobial Efficacy : In vitro tests revealed that compounds related to this structure exhibited potent activity against both Gram-positive and Gram-negative bacteria, with minimum inhibitory concentrations (MICs) comparable to standard antibiotics.
• Inflammatory Response : Experimental models showed that compounds containing thiazolidinone structures reduced inflammation markers significantly when administered in acute inflammatory conditions.

Comparative Analysis Table

Compound Name	Structural Features	Biological Activity	IC50/EC50 Values
3-Ethylthiazolidinone	Thiazolidinone ring	Antimicrobial	MIC: 10 µg/mL
Pyrido-pyrimidine derivative	Pyrido-pyrimidine moiety	Antitumor	IC50: 6.8 µM (DU145)
Thiazolidinone analog	Modified thiazolidinone	Anti-inflammatory	EC50: 5 µM

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Analogues

The compound belongs to a family of pyridopyrimidinone-thiazolidinone hybrids. Below is a comparative analysis of its structural and functional analogues:

Compound Name / ID	Key Structural Differences	Biological Activity	Physicochemical Properties	References
3-[(Z)-(3-Allyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-2-(ethylamino)-4H-pyrido[1,2-a]pyrimidin-4-one	- Allyl group replaces ethyl on thiazolidinone - Ethylamino instead of propan-2-yloxypropylamino	Not explicitly reported, but similar thiazolidinones show antihyperglycemic activity	Higher lipophilicity (allyl group)
2-(4-Benzyl-1-piperazinyl)-3-[(Z)-(3-ethyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-4H-pyrido[1,2-a]pyrimidin-4-one	- Piperazinyl-benzyl group replaces propan-2-yloxypropylamino	Predicted GPCR modulation (GPR35 agonist) based on scaffold similarity	Increased molecular weight (C₂₅H₂₅N₅O₂S₂, 507.63 g/mol)
3-{(Z)-[3-(2-Methoxyethyl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-9-methyl-2-[(1-phenylethyl)amino]-4H-pyrido[1,2-a]pyrimidin-4-one	- 2-Methoxyethyl on thiazolidinone - Phenylethylamino substituent	Enhanced receptor selectivity (e.g., kinase inhibition)	Lower solubility due to aromatic substituent
5-[(Z)-(3-Ethyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-2-{[3-(1H-imidazol-1-yl)propyl]amino}-9-methyl-4H-pyrido[1,2-a]pyrimidin-4-one	- Imidazolylpropylamino group - Additional methyl on pyridopyrimidinone	Potential anti-inflammatory/antimicrobial activity	Higher polarity (imidazole group)

Key Findings from Research

Thiazolidinone Substitution: The ethyl group at the 3-position of the thiazolidinone (in the target compound) balances lipophilicity and metabolic stability. Allyl or methoxyethyl substituents (as in ) may enhance membrane permeability but reduce metabolic half-life . The 2-thioxo group in all analogues enables metal chelation and redox activity, relevant for enzyme inhibition (e.g., α-glucosidase or PPARγ modulation) .

Amino Substituent Effects: The [3-(propan-2-yloxy)propyl]amino group in the target compound improves water solubility compared to ethylamino or phenylethylamino analogues . Piperazinyl-benzyl substituents (e.g., ) confer bulkiness, likely enhancing GPCR binding but reducing oral bioavailability.

Biological Activity Trends: Thiazolidinone-pyridopyrimidinone hybrids show antihyperglycemic () and anti-inflammatory () activity. The target compound’s isopropoxypropyl group may favor pharmacokinetics over efficacy in these areas. GPR35 agonists () with similar scaffolds exhibit species-specific potency, suggesting the target compound’s substituents could optimize human receptor affinity.

Crystallographic and Conformational Insights :

• The (Z)-configuration of the methylidene bridge is critical for planar molecular geometry, as seen in related structures (). This configuration stabilizes π-π stacking and intramolecular S···O interactions, influencing solid-state stability .

Preparation Methods

CuI-Catalyzed Tandem C–N Bond Formation and Intramolecular Amidation

A one-pot method utilizes 2-halopyridines and (Z)-3-amino-3-arylacrylate esters under CuI catalysis. Key conditions include DMF as the solvent and a temperature of 130°C, yielding multi-substituted pyrido[1,2-a]pyrimidin-4-ones in 70–92% efficiency. For example:

Starting Material	Catalyst	Solvent	Temperature (°C)	Yield (%)
2-Chloropyridine	CuI	DMF	130	85
(Z)-3-Amino-3-phenylacrylate	CuI	DMF	130	92

This method is favored for its scalability and functional group tolerance.

Cyclocondensation of 3-(2-Chloroethyl) Precursors

Alternative routes involve cyclocondensation of 3-(2-chloroethyl)-2-methyl-4H-pyrido[1,2-a]pyrimidin-4-one with secondary amines. For instance, refluxing with N,N-diisopropylethylamine in acetonitrile introduces aminoalkyl side chains at the C2 position, critical for subsequent modifications.

Functionalization with the Isopropoxypropylamino Group

The isopropoxypropylamino side chain is introduced via nucleophilic substitution or alkylation:

Alkylation of Primary Amines

3-(Propan-2-yloxy)propylamine is reacted with halogenated pyrido[1,2-a]pyrimidin-4-one derivatives (e.g., 3-(2-chloroethyl)-substituted cores) in the presence of K2CO3. Optimal conditions involve DMF at 60°C for 12 hours, yielding 55–70% of the alkylated product.

Example Reaction :
$\text{3-(2-Chloroethyl)-pyrido[1,2-a]pyrimidin-4-one} + \text{3-(propan-2-yloxy)propylamine} \xrightarrow{\text{K}_2\text{CO}_3, \text{DMF}} \text{Target Intermediate}$

Optimization Using Response Surface Methodology (RSM)

Key synthesis steps, particularly multi-component reactions, are optimized via RSM to maximize yield and minimize reaction time. For instance:

Central Composite Design for Solvent and Temperature

A study optimizing the synthesis of analogous thiazolopyridinones identified ethanol/water (2:1) at 72°C as optimal, achieving 89% yield. Variables included:

Variable	Range	Optimal Value
Temperature (°C)	25–100	72
Water Content (%)	0–100	33

Analytical Characterization

Final products are validated using:

• 1H/13C NMR : Confirms substitution patterns and Z-configuration (e.g., thiazolidinone methylidene proton at δ 7.72–8.15 ppm).

• HRMS : Verifies molecular ion peaks (e.g., m/z 446.1446 for C21H26N4O3S2).

• X-ray Diffraction : Resolves crystal packing and dihedral angles (e.g., 47.88° between pyrido[1,2-a]pyrimidin-4-one and thiazolidinone rings).

Challenges and Solutions

• Side Reactions : Decomposition of alkoxycarbonyl groups under strong bases necessitates milder conditions (e.g., piperidine in ethanol).

• Stereochemical Control : Z-configuration is maintained using acetic acid/methylamine catalysts, avoiding isomerization.

Comparative Data on Synthetic Routes

Method	Yield (%)	Time (h)	Key Advantage
CuI-catalyzed C–N coupling	85–92	6–8	Scalability
Knoevenagel condensation	68–85	12–24	Stereoselectivity
Alkylation in DMF	55–70	12	Functional group compatibility

Q & A

Q. What statistical methods are suitable for analyzing dose-response relationships in bioactivity studies?

• Methodological Answer : Use non-linear regression models (e.g., Hill equation) to calculate EC₅₀/IC₅₀ values. Apply ANOVA with Tukey’s post-hoc test for multi-group comparisons. For high-throughput data, employ principal component analysis (PCA) to identify outliers and confounding variables .

Tables for Key Comparisons

Q. Table 1. Solvent Effects on Synthesis Yield

Solvent	Temperature (°C)	Yield (%)	Purity (%)	Reference
DMSO	80	72	92
Acetonitrile	60	65	95
THF	70	58	88

Q. Table 2. Bioactivity of Structural Analogs

Analog (Substituent)	Target Protein	IC₅₀ (nM)	Key Structural Difference
Ethyl side chain	Kinase A	12.3	Enhanced hydrophobic packing
Isopropyl side chain	Kinase A	28.7	Steric hindrance at binding site
Benzyl substitution	Protease B	45.2	π-π stacking with Phe residue
(Data from )